Cas no 368875-09-6 (1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-)

• Product Name: 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
• CAS No: 368875-09-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 297604
• Update Time: 2022-07-25

1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-, (3aS)-
• 1H-Inden-1-one,2,3,3a,4,5,6-hexahydro-3a-methyl-,(3aS)-(9CI)

• Inchi： 1S/C10H14O/c1-10-6-3-2-4-8(10)9(11)5-7-10/h4H,2-3,5-7H2,1H3/t10-/m0/s1
• InChI Key： KXSNHTBGNIRZKG-JTQLQIEISA-N
• SMILES： C1(=O)C2[C@@](C)(CCCC=2)CC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 52
• XLogP3: 1.5